Cas no 41902-42-5 (3-(Tert-butyl)-2,2,4,4-tetramethylpentan-3-ol)

• Product Name: 3-(Tert-butyl)-2,2,4,4-tetramethylpentan-3-ol
• CAS No: 41902-42-5
• MF: C₁₃H₂₈O
• MW: 200.360824584961
• MDL: MFCD00204381
• CID: 1056872
• PubChem ID: 142558
• Update Time: 2025-11-02

3-(Tert-butyl)-2,2,4,4-tetramethylpentan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(Tert-butyl)-2,2,4,4-tetramethylpentan-3-ol
• 3-tert-butyl-2,2,4,4-tetramethylpentan-3-ol
• Tri-tert-butylmethanol
• (tert-Bu)3COH
• 2,2,4,4-tetramethyl-3-(tert-butyl)pentan-3-ol
• 2,2,4,4-Tetramethyl-3-t-butyl-pentane-3-ol
• 2,2,4,4-tetramethyl-3-tert-butyl-pentan-3-ol
• 3-Pentanol, 3-(1,1-dimethylethyl)-2,2,4,4-tetramethyl-
• 3-tert-b
• 3-tert-Butyl-2,2,4,4-tetramethyl-3-pentanol
• AC1L3LD6
• AK146709
• tris-tert-butanol
• tri-tert-butylcarbinol
• tri-tert-butyl-methanol
• tri-t-butylcarbinol
• SY016702
• A872980
• 3-tert-Butyl-2,2,4,4-tetramethyl-3-pentanol #
• AC6110
• 4UH2D93L3U
• CS-0452402
• DA-16863
• Q4596744
• UNII-4UH2D93L3U
• 1,1-DI-TERT-BUTYL-2,2-DIMETHYLPROPANOL
• 41902-42-5
• DTXSID80194673
• MFCD00204381
• 2,2,4,4-TETRAMETHYL-3-TERT-BUTYLPENTAN-3-OL
• 3-(1,1-dimethylethyl)-2,2,4,4-tetramethyl-3-pentanol
• InChI=1/C13H28O/c1-10(2,3)13(14,11(4,5)6)12(7,8)9/h14H,1-9H
• SCHEMBL4410894

• MDL： MFCD00204381
• Inchi： 1S/C13H28O/c1-10(2,3)13(14,11(4,5)6)12(7,8)9/h14H,1-9H3
• InChI Key： LIUBOLYWYDGCSJ-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C)(C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 200.21414
• Monoisotopic Mass: 200.214015512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Boiling Point: 204.4℃at760mmHg
• PSA: 20.23

Additional information on 3-(Tert-butyl)-2,2,4,4-tetramethylpentan-3-ol

3-(Tert-butyl)-2,2,4,4-tetramethylpentan-3-ol (CAS 41902-42-5): A Comprehensive Technical Profile

3-(Tert-butyl)-2,2,4,4-tetramethylpentan-3-ol (CAS 41902-42-5) is a highly branched tertiary alcohol that has gained significant attention in specialty chemical applications. This sterically hindered alcohol exhibits unique structural features that make it valuable in various industrial and research applications. With the molecular formula C13H28O, this compound belongs to the family of polyalkylated tertiary alcohols, which are known for their exceptional stability and low reactivity under standard conditions.

The compound's distinctive molecular architecture features a central carbon atom bonded to four alkyl groups (three methyl and one tert-butyl), creating significant steric hindrance around the hydroxyl group. This structural characteristic makes 3-(Tert-butyl)-2,2,4,4-tetramethylpentan-3-ol particularly interesting for applications requiring bulky alcohol derivatives or steric protection groups. Recent studies in polymer chemistry have highlighted its potential as a chain transfer agent or terminating group in controlled radical polymerization processes.

From a physical property perspective, 3-(Tert-butyl)-2,2,4,4-tetramethylpentan-3-ol typically appears as a colorless to pale yellow liquid at room temperature, with a characteristic mild alcohol odor. Its high degree of branching contributes to relatively low viscosity compared to linear alcohols of similar molecular weight. The compound demonstrates excellent solubility in common organic solvents including ethers, hydrocarbons, and chlorinated solvents, while being virtually insoluble in water - a property that makes it particularly useful in non-aqueous systems.

The synthetic applications of CAS 41902-42-5 have expanded significantly in recent years, particularly in the development of specialty lubricant additives and high-performance polymer modifiers. Researchers have explored its use as a building block for creating novel dendritic molecules and as a terminal group in star-shaped polymers. The compound's thermal stability and resistance to oxidation make it attractive for applications requiring high-temperature performance, a feature that aligns with current industry demands for more durable materials.

In the field of organic synthesis, 3-(Tert-butyl)-2,2,4,4-tetramethylpentan-3-ol serves as a valuable intermediate for preparing more complex molecular architectures. Its sterically crowded structure has been utilized to control reaction selectivity in certain catalytic processes, particularly where steric effects play a crucial role in determining product distribution. Recent patent literature reveals growing interest in using this alcohol derivative as a component in advanced material formulations, especially those requiring controlled surface properties or specific intermolecular interactions.

The market dynamics for CAS 41902-42-5 reflect increasing demand from specialty chemical manufacturers and research institutions. As industries continue to seek performance-enhancing additives and novel molecular building blocks, compounds like 3-(Tert-butyl)-2,2,4,4-tetramethylpentan-3-ol have gained prominence. Current production methods typically involve multi-step organic syntheses starting from readily available petrochemical precursors, with ongoing research focused on optimizing yield and purity while minimizing environmental impact.

From a safety and handling perspective, 3-(Tert-butyl)-2,2,4,4-tetramethylpentan-3-ol requires standard laboratory precautions for handling organic chemicals. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended when working with this compound in concentrated forms or at elevated temperatures. Storage recommendations typically include keeping the material in tightly sealed containers under inert atmosphere to maintain purity and prevent moisture absorption.

Recent research trends have explored the potential of CAS 41902-42-5 in emerging areas such as nanomaterial surface modification and molecular recognition systems. The compound's ability to influence interfacial properties makes it particularly interesting for applications in advanced coating technologies and self-assembling systems. These developments align with broader industry movements toward smart materials and functional surfaces, positioning this specialty alcohol as a compound of continuing interest in materials science innovation.

The analytical characterization of 3-(Tert-butyl)-2,2,4,4-tetramethylpentan-3-ol typically involves standard techniques such as gas chromatography (GC), nuclear magnetic resonance spectroscopy (NMR), and mass spectrometry (MS). These methods provide comprehensive information about the compound's purity and structural integrity. Quality control protocols for commercial samples often include specification of minimum purity levels (typically >98%) and verification of key physical properties such as refractive index and density.

Looking toward future applications, 3-(Tert-butyl)-2,2,4,4-tetramethylpentan-3-ol shows promise in several cutting-edge technologies. Its potential role in energy storage materials and next-generation electronic components is currently under investigation by multiple research groups. The compound's combination of steric bulk and chemical stability makes it an attractive candidate for modifying interfacial properties in these advanced applications, suggesting that its industrial importance may continue to grow in coming years.